Cas no 383901-85-7 (Pyrimidine,5-(2-propen-1-yloxy)-)

• Product Name: Pyrimidine,5-(2-propen-1-yloxy)-
• CAS No: 383901-85-7
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 298573
• Update Time: 2024-01-27

Pyrimidine,5-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(2-propen-1-yloxy)-
• 5-(Allyloxy)pyrimidine
• 3-Benzofurancarboxylic acid, 6-bromo-5-(carboxymethoxy)-2-((phenylthio)methyl)-, 3-ethyl ester
• 3-Benzofurancarboxylic acid, 6-bromo-5-(hydroperoxyacetyl)-2-((phenylthio)methyl)-, ethyl ester
• 5-(2-Phenylthiomethyl-3-carbethoxy-6-bromobenzofuryl)oxyacetic acid
• 5-(2-propenyloxy)-pyrimidine
• 6-Bromo-5-(hydroperoxyacetyl)-2-((phenylthio)methyl)-3-benzofurancarboxylic acid ethyl ester
• AC1MIEIH
• LS-34979
• Pyrimidine, 5-(2-propenyloxy)- (9CI)
• Pyrimidine, 5-(2-propen-1-yloxy)-

• Inchi： 1S/C7H8N2O/c1-2-3-10-7-4-8-6-9-5-7/h2,4-6H,1,3H2
• InChI Key： MEQZMDQOURNKSB-UHFFFAOYSA-N
• SMILES： C1=NC=C(OCC=C)C=N1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 228.1±15.0 °C(Predicted)
• PSA: 35.01
• LogP: 1.04140
• pka: 2.12±0.10(Predicted)